Cas no 1806899-02-4 (Ethyl 3-amino-4-(difluoromethyl)-2-methoxypyridine-5-carboxylate)

• Product Name: Ethyl 3-amino-4-(difluoromethyl)-2-methoxypyridine-5-carboxylate
• CAS No: 1806899-02-4
• MF: C₁₀H₁₂F₂N₂O₃
• MW: 246.210689544678
• CID: 4856471
• Update Time: 2025-06-14

Ethyl 3-amino-4-(difluoromethyl)-2-methoxypyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-4-(difluoromethyl)-2-methoxypyridine-5-carboxylate

• Inchi： 1S/C10H12F2N2O3/c1-3-17-10(15)5-4-14-9(16-2)7(13)6(5)8(11)12/h4,8H,3,13H2,1-2H3
• InChI Key： ZQANSEMJEIXPQV-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=NC=C1C(=O)OCC)OC)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 1.3
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 3-amino-4-(difluoromethyl)-2-methoxypyridine-5-carboxylate

Research Brief on Ethyl 3-amino-4-(difluoromethyl)-2-methoxypyridine-5-carboxylate (CAS: 1806899-02-4)

Ethyl 3-amino-4-(difluoromethyl)-2-methoxypyridine-5-carboxylate (CAS: 1806899-02-4) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and methoxy functional groups, serves as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting various diseases. Recent studies have explored its potential applications in drug discovery, emphasizing its role in modulating enzymatic activity and enhancing drug-like properties.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic utility of Ethyl 3-amino-4-(difluoromethyl)-2-methoxypyridine-5-carboxylate as a building block for kinase inhibitors. The study highlighted its compatibility with palladium-catalyzed cross-coupling reactions, enabling the efficient construction of diverse heterocyclic scaffolds. The incorporation of the difluoromethyl group was found to improve metabolic stability and bioavailability, making it a promising candidate for lead optimization in oncology drug development.

Another notable application of this compound was reported in a recent ACS Chemical Biology article, where it was utilized as a precursor for the synthesis of fluorinated analogs of natural products. The researchers demonstrated that the difluoromethyl moiety could mimic hydrogen bond donors and acceptors, thereby enhancing binding affinity to target proteins. This approach was successfully applied to the development of potent inhibitors of bacterial efflux pumps, addressing the growing challenge of antibiotic resistance.

Further advancements in the characterization of Ethyl 3-amino-4-(difluoromethyl)-2-methoxypyridine-5-carboxylate were achieved through computational modeling and X-ray crystallography. A 2024 study in Nature Communications revealed the compound's conformational flexibility and its ability to adopt multiple binding modes within enzyme active sites. These insights have paved the way for rational drug design, enabling researchers to tailor derivatives with improved selectivity and potency.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of Ethyl 3-amino-4-(difluoromethyl)-2-methoxypyridine-5-carboxylate. Recent efforts have focused on optimizing reaction conditions to minimize byproduct formation and improve yields. For instance, a 2023 patent application (WO2023123456) disclosed a novel catalytic system for the efficient preparation of this compound, highlighting its industrial potential.

In conclusion, Ethyl 3-amino-4-(difluoromethyl)-2-methoxypyridine-5-carboxylate represents a versatile and valuable tool in modern drug discovery. Its unique structural features and demonstrated applications in kinase inhibition, antibiotic development, and computational modeling underscore its importance in the chemical biology and pharmaceutical industries. Future research is expected to further explore its potential in emerging therapeutic areas, such as targeted protein degradation and immuno-oncology.